Benzene, 1-(bromomethyl)-4-(2-methylpropyl)-

• IUPAC Name: 1-(bromomethyl)-4-(2-methylpropyl)benzene
• InChI: InChI=1S/C11H15Br/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6,9H,7-8H2,1-2H3
• InChI Key: UOAIQCAHLUIZHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CBr
• Molecular Formula: C11H15Br
• DSSTOX Substance ID: DTXSID60562295
• Molecular Weight: 227.14 g/mol
• CAS No.: 119347-92-1

Description

Benzene, 1-(bromomethyl)-4-(2-methylpropyl)- , also known by various synonyms such as 1-bromoethyl benzene , 1-phenylethyl bromide , and alpha-phenylethyl bromide , is a chemical compound with the molecular formula C₈H₉Br . It is a haloalkane characterized by the presence of a bromine atom attached to a benzene ring. This compound has applications in organic synthesis, particularly in controlled radical polymerization and esterification reactions.

Synthesis Analysis

The synthesis of 1-(bromomethyl)-4-(2-methylpropyl)-benzene involves introducing a bromine atom onto the benzene ring. While specific synthetic routes may vary, one common method is the bromination of the corresponding alkylbenzene using a brominating agent. The reaction typically occurs under mild conditions and yields the desired product. Further details on the specific synthetic procedures and conditions can be found in relevant literature.

Molecular Structure Analysis

The molecular structure of 1-(bromomethyl)-4-(2-methylpropyl)-benzene consists of a benzene ring with a bromine atom attached to one of the carbon atoms. The methyl group at the para position (position 4) and the isobutyl group at the meta position (position 2) contribute to its overall structure. The compound’s molecular weight is approximately 185.06 g/mol.

Physical and Chemical Properties Analysis

• Percent Purity : 97%

Mechanism of Action

The mechanism of protodeboronation involves the generation of radicals from boronic esters. These radicals react with suitable substrates, leading to the desired products. In the case of 1-(bromomethyl)-4-(2-methylpropyl)-benzene , the bromine atom is replaced by a hydrogen atom, resulting in the removal of the boron group. The exact details of the radical pathway and the role of the boronic ester in this transformation require further investigation.

Safety and Hazards

• Hazard Statements : Causes skin irritation, causes serious eye irritation, may cause respiratory irritation, combustible liquid

Synthesis routes and methods

Procedure details

HBr gas was bubbled through a solution of (4-isobutyl-phenyl)-methanol (5 g, 28 mmol) in Et2O (50 mL) for 10–15 minutes. The reaction was stirred for 1 h and was poured onto ice (100 g). Et2O was added and the organic solution was washed with brine (2×). The organic solution was dried (MgSO4), filtered, and concentrated to provide the title compound (6 g). 1H NMR (400 MHz, CDCl3) δ 7.28 (d, 2H), 7.10 (d, 2H), 4.49 (s, 2H), 2.45 (d, 2H), 1.84 (m, 1H), 0.89 (d, 6H).